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An in-depth analysis of scientific and clinical literature reveals no specific therapeutic agent or
compound named "Vestalin" for the prevention of cardiovascular diseases. However, the query
may be referencing the landmark VESALIUS-CV (TIMI 66) clinical trial, a significant study in
cardiovascular primary prevention. This guide will, therefore, focus on the core subject of this
trial: the PCSK9 inhibitor evolocumab and its demonstrated potential in preventing
cardiovascular diseases in high-risk populations without a prior history of major adverse
cardiovascular events.

This technical document provides a comprehensive overview of the VESALIUS-CV trial, the
mechanism of action of evolocumab, and its clinical implications for researchers, scientists, and
drug development professionals.

Executive Summary

Atherosclerotic cardiovascular disease (ASCVD) remains a leading cause of global mortality.[1]
The VESALIUS-CV trial was a randomized, double-blind, placebo-controlled study designed to
determine if lowering low-density lipoprotein cholesterol (LDL-C) with evolocumab could reduce
the risk of a first major cardiovascular event in individuals at high risk but without a prior heart
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attack or stroke.[2][3] The trial successfully met its primary endpoints, demonstrating that
evolocumab significantly reduces the risk of major adverse cardiovascular events (MACE) in
this primary prevention setting.[2] These findings establish evolocumab as the first PCSK9
inhibitor to show significant cardiovascular event reduction in both primary and secondary
prevention.[2]

Quantitative Data from the VESALIUS-CV Trial

The following tables summarize the key quantitative outcomes from the VESALIUS-CV trial as
presented in late-breaking science sessions and official press releases.[1][2]

Table 1: Primary Efficacy Endpoints

Endpoint Evolocumab Group Placebo Group Risk Reduction

Triple Primary
Endpoint (CHD Death,

Myocardial Infarction,

Statistically &
Clinically Significant - 25%1]

) Reduction
or Ischemic Stroke)

Quadruple Primary
Endpoint (CHD Death,

) Statistically &
Ml, Ischemic Stroke,

Clinically Significant - 19%]1]

Reduction

or Ischemia-Driven
Arterial

Revascularization)

Table 2: Additional Cardiovascular Outcomes
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Endpoint Evolocumab Group Placebo Group Risk Reduction

Cardiovascular Death,

) 27%([1]
MI, or Ischemic Stroke
Myocardial Infarction
36%][1]
(Heart Attack)
Death from ]
] Nominally Lower
Cardiovascular 2.8% 3.6%
Rate[1]
Causes
Nominally Lower
Death from All Causes  7.9% 9.7%

Rate[1]

Experimental Protocol: VESALIUS-CV Trial Design

The VESALIUS-CV trial was a robustly designed study to assess the efficacy and safety of
evolocumab in a primary prevention setting.

» Study Design: A Phase 3, randomized, double-blind, placebo-controlled, global clinical trial.

[2][3]

» Patient Population: The study enrolled over 12,301 patients at high cardiovascular risk.[2][3]
Inclusion criteria targeted adults with either known atherosclerotic cardiovascular disease
(ASCVD) or high-risk diabetes mellitus, but crucially, without a prior history of myocardial
infarction or stroke.[2][3]

o Baseline Therapy: All participants were treated with optimized lipid-lowering therapy, with
approximately 85% maintained on a high-intensity or moderate-intensity statin regimen.[2]

o Randomization and Treatment: Patients were randomized in a 1:1 ratio to receive either:
o Evolocumab 140 mg administered subcutaneously every two weeks.[3]
o A matching placebo administered subcutaneously every two weeks.[3]

¢ Follow-up: The median follow-up duration was approximately 4.5 to 4.6 years.[1][2]
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e Primary Endpoints: The trial was designed with dual primary composite endpoints:

o Time to first occurrence of Coronary Heart Disease (CHD) death, myocardial infarction
(MI), or ischemic stroke.[2][3]

o Time to first occurrence of CHD death, MI, ischemic stroke, or any ischemia-driven arterial
revascularization.[2][3]
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Patient Enrollment & Screening
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. PCSKO9 inhibitor reduced major CVD events in adults with no prior heart attack or stroke |
American Heart Association [newsroom.heart.org]

e 2. amgen.com [amgen.com]

o 3. Rationale and design of the effect of evolocumab in patients at high cardiovascular risk
without prior myocardial infarction or stroke (VESALIUS-CV) trial - PubMed
[pubmed.ncbi.nim.nih.gov]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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